Cas no 2228730-54-7 (3,4,5,5,5-pentafluoropentan-1-amine)

• Product Name: 3,4,5,5,5-pentafluoropentan-1-amine
• CAS No: 2228730-54-7
• MF: C₅H₈F₅N
• MW: 177.115738868713
• CID: 5937597
• PubChem ID: 165630826
• Update Time: 2025-10-29

3,4,5,5,5-pentafluoropentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,4,5,5,5-pentafluoropentan-1-amine
• 2228730-54-7
• EN300-1962712

• Inchi： 1S/C5H8F5N/c6-3(1-2-11)4(7)5(8,9)10/h3-4H,1-2,11H2
• InChI Key： XMJVMCCNDUQZFD-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)F)CCN

Computed Properties

• Exact Mass: 177.05769007g/mol
• Monoisotopic Mass: 177.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 3,4,5,5,5-pentafluoropentan-1-amine

Introduction to 3,4,5,5,5-pentafluoropentan-1-amine (CAS No: 2228730-54-7)

3,4,5,5,5-pentafluoropentan-1-amine (CAS No: 2228730-54-7) is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer distinct physicochemical properties such as increased lipophilicity, metabolic stability, and enhanced binding affinity to biological targets. The introduction of fluorine atoms into organic molecules is a well-established strategy in drug design, often aimed at improving pharmacokinetic profiles and therapeutic efficacy.

The synthesis of 3,4,5,5,5-pentafluoropentan-1-amine involves sophisticated chemical methodologies that require precise control over reaction conditions and reagent selection. The fluorination process is particularly critical, as it determines the spatial arrangement and electronic distribution of the fluorine atoms within the molecule. Advanced techniques such as electrochemical fluorination or transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in the synthesis of this compound. These methods not only highlight the progress in synthetic organic chemistry but also underscore the importance of tailored approaches in producing complex fluorinated derivatives.

One of the most compelling aspects of 3,4,5,5,5-pentafluoropentan-1-amine is its potential application in medicinal chemistry. Fluorinated amines are known to exhibit favorable interactions with biological macromolecules due to their ability to modulate hydrophobicity and hydrogen bonding capabilities. Recent studies have demonstrated that compounds containing multiple fluorine substituents can enhance binding affinity to enzymes and receptors, making them promising candidates for the development of novel therapeutic agents. For instance, modifications at the pentafluoropentan-1-amine core have been explored in the design of kinase inhibitors and antiviral drugs, where the presence of fluorine atoms improves both potency and selectivity.

The pharmacological profile of 3,4,5,5,5-pentafluoropentan-1-amine has been investigated through both computational modeling and experimental studies. Computational approaches have revealed that the electron-withdrawing nature of fluorine atoms can stabilize positive charges on adjacent nitrogen or carbon centers, thereby enhancing interactions with biological targets. Experimental data further support these findings by showing improved pharmacokinetic properties in vitro and in vivo. For example, derivatives of this compound have exhibited prolonged half-life and reduced metabolic clearance when compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, 3,4, 5, 5, 5-pentafluoropentan-1-amine has shown promise in materials science. The unique combination of lipophilicity and electronic properties makes it an attractive building block for designing advanced materials with tailored functionalities. Researchers have explored its use in creating novel polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These materials could find applications in industries ranging from electronics to aerospace, where high-performance components are essential.

The environmental impact of fluorinated compounds is another critical consideration when evaluating their utility. While fluorine atoms offer numerous advantages in terms of molecular design, their persistence in the environment raises concerns about long-term ecological effects. Current research efforts are focused on developing greener synthetic routes that minimize waste generation and reduce hazardous byproducts. By incorporating sustainable practices into the production process, chemists can mitigate environmental risks while maintaining high yields and purity standards for compounds like 3, 4, 5, 5, 5-pentafluoropentan-1-amine.

Future directions in the study of 3, 4, 5, 5, 5-pentafluoropentan-1-amine include exploring its role in drug discovery pipelines and expanding its applications beyond pharmaceuticals. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable therapeutics or materials. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the development process and bring innovative solutions to market faster than ever before.

In conclusion, 3, 4, 5, , - amine (CAS No: - ) represents a fascinating example of how structural modifications can lead to novel functional materials with broad applicability. Its unique properties make it a valuable tool for chemists working on next-generation therapeutics as well as advanced materials designed for demanding industrial environments. As our understanding of fluorinated chemistry continues to evolve,* so too will* - 's potential* - across multiple scientific disciplines.